Cas no 2248397-16-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate is a specialized organic compound featuring a fused isoindole-1,3-dione (phthalimide) core linked to a 4-benzylpyrrole-2-carboxylate moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of heterocyclic compounds and pharmaceutical intermediates. The phthalimide group enhances stability and facilitates further functionalization, while the benzyl-substituted pyrrole contributes to selective binding interactions. Its well-defined molecular architecture allows for precise modifications in medicinal chemistry and materials science applications. The compound is typically handled under controlled conditions due to its sensitivity, ensuring optimal performance in research and industrial processes.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate structure
2248397-16-0 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate
CAS No:2248397-16-0
MF:C20H14N2O4
MW:346.336164951324
CID:6341663
PubChem ID:165975750
Update Time:2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248397-16-0
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate
    • EN300-6519954
    • Inchi: 1S/C20H14N2O4/c23-18-15-8-4-5-9-16(15)19(24)22(18)26-20(25)17-11-14(12-21-17)10-13-6-2-1-3-7-13/h1-9,11-12,21H,10H2
    • InChI Key: ARSCHMVOAZSGNA-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC(=CN1)CC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 346.09535693g/mol
  • Monoisotopic Mass: 346.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 79.5Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6519954-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate
2248397-16-0 95.0%
0.05g
$948.0 2025-03-14
Enamine
EN300-6519954-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate
2248397-16-0 95.0%
0.1g
$993.0 2025-03-14
Enamine
EN300-6519954-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate
2248397-16-0 95.0%
0.25g
$1038.0 2025-03-14
Enamine
EN300-6519954-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate
2248397-16-0 95.0%
0.5g
$1084.0 2025-03-14
Enamine
EN300-6519954-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate
2248397-16-0 95.0%
1.0g
$1129.0 2025-03-14
Enamine
EN300-6519954-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate
2248397-16-0 95.0%
2.5g
$2211.0 2025-03-14
Enamine
EN300-6519954-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate
2248397-16-0 95.0%
5.0g
$3273.0 2025-03-14
Enamine
EN300-6519954-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate
2248397-16-0 95.0%
10.0g
$4852.0 2025-03-14

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate (CAS No: 2248397-16-0) in Modern Chemical and Pharmaceutical Research

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 2248397-16-0, represents a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery. The compound’s molecular framework, featuring a 1,3-dioxo moiety linked to a dihydro-1H-isoindol core and a 4-benzyl-1H-pyrrole-2-carboxylate substituent, positions it as a versatile scaffold for developing novel therapeutic agents.

The dihydro-1H-isoindol scaffold is particularly noteworthy, as it is commonly found in biologically active molecules, including certain antiviral and anticancer agents. The presence of the 1,3-dioxo functional group introduces additional reactivity, enabling diverse chemical modifications that can fine-tune the pharmacological properties of the compound. Furthermore, the 4-benzyl-1H-pyrrole-2-carboxylate moiety contributes to the molecule’s solubility and bioavailability, which are critical factors in drug development. These structural features collectively make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate a promising candidate for further exploration in synthetic chemistry and pharmacology.

In recent years, there has been growing interest in heterocyclic compounds as pharmaceutical intermediates due to their ability to modulate biological pathways effectively. The dihydroisoindole derivatives have been extensively studied for their potential applications in treating neurological disorders, inflammation, and infectious diseases. For instance, modifications of the dihydroisoindole core have led to the discovery of several compounds with significant antitumor activity. The incorporation of the 1,3-dioxo group into such structures has been shown to enhance binding affinity to target enzymes and receptors, thereby improving therapeutic efficacy.

The 4-benzyl-pyrrole moiety in this compound is another key feature that contributes to its pharmacological interest. Pyrrole derivatives are well-known for their role in various biological processes and have been utilized in the development of drugs targeting cardiovascular diseases, pain management, and metabolic disorders. The benzyl substitution at the 4-position of the pyrrole ring not only stabilizes the molecule but also allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. These reactions enable the introduction of diverse substituents at strategic positions within the molecule, enhancing its biological activity.

Recent advancements in computational chemistry have facilitated the rapid screening of potential drug candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-2-carboxylate. Molecular docking studies have revealed that this compound exhibits promising interactions with various biological targets, including enzymes involved in inflammation and cell proliferation. These interactions suggest that the compound may possess anti-inflammatory and anticancer properties. Additionally, virtual screening has identified potential synergistic effects when combined with other therapeutic agents, highlighting its potential as a multitargeted drug candidate.

The synthesis of 1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 4_benzyl_1H_pyrrole_2_carboxylate involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic core followed by functional group interconversions to introduce the desired substituents. Transition metal-catalyzed reactions play a crucial role in these syntheses, enabling efficient formation of complex molecular architectures under mild conditions. The use of palladium catalysts for cross-coupling reactions has been particularly effective in constructing the benzyl-substituted pyrrole moiety.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary studies indicate that it exhibits reasonable oral bioavailability and metabolic stability, which are essential for its clinical translation. Furthermore, its solubility profile suggests potential for formulation into oral or injectable dosage forms without significant challenges. These attributes make it an attractive candidate for further preclinical development.

In conclusion, 1,3,-dioxo--, 2,3--dihydro--, 1,H--isoindol--, 2--ylyl 4--benzyl--, 1,H--pyrrole--, 2--carboxylate (CAS No: 2248397--16--0) stands out as a structurally intriguing and pharmacologically promising compound. Its unique combination of functional groups and favorable physicochemical properties position it as a valuable scaffold for developing novel therapeutics. Ongoing research efforts are focused on optimizing its synthesis, exploring its biological activity, and evaluating its potential for clinical applications across various therapeutic domains.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd